Cas no 120386-06-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-)
120386-06-3 structure
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]- Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-
- 4-amino-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 4-Amino-5-cyano-7-((2-hydroxyethoxy)methyl)pyrrolo(2,3-d)pyrimidine
- 4-Amino-5-cyano-7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-((2-hydroxyethoxy)methyl)-
- SCHEMBL8442195
- DTXSID60152832
- 4Amino-5-cyano-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]-pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-[(2-hydroxyethoxy)methyl]-
- 120386-06-3
- VBCZUGRDGSUCKV-UHFFFAOYSA-N
- CHEMBL33236
- 7-CN-7-deaza-acyclo-dA
- +Expand
-
- VBCZUGRDGSUCKV-UHFFFAOYSA-N
- InChI=1S/C10H11N5O2/c11-3-7-4-15(6-17-2-1-16)10-8(7)9(12)13-5-14-10/h4-5,16H,1-2,6H2,(H2,12,13,14)
- OCCOCN1C=C(C#N)C2=C(N=CN=C12)N
Computed Properties
- 233.09143
- 2
- 6
- 4
- 233.091
- 17
- 304
- 0
- 0
- 0
- 0
- 0
- 1
- -0.8
- 110Ų
Experimental Properties
- 109.98
- 1.701
- 551.4°Cat760mmHg
- 287.3°C
- 1.51
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]- Related Literature
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Yue Li,Peng Chen,Zhi-Chao Chen,Wei Du,Qin Ouyang Org. Chem. Front., 2021,8, 5418-5423
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O. Marconi,E. Bravi,G. Perretti,R. Martini,L. Montanari,P. Fantozzi Anal. Methods, 2010,2, 1686-1691
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Fareid Asphahani,Myo Thein,Kui Wang,David Wood,Sau Shun Wong,Jian Xu,Miqin Zhang Analyst, 2012,137, 3011-3019
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Piotr de Silva,Marek Giebułtowski,Jacek Korchowiec Phys. Chem. Chem. Phys., 2012,14, 546-552
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Soheila Sanati,Zolfaghar Rezvani,Biuck Habibi New J. Chem., 2018,42, 18426-18436
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Manuel Jesús Chan-Bacab,Luis Manuel Peña-Rodríguez Nat. Prod. Rep., 2001,18, 674-688
120386-06-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-) Related Products
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